Cas no 2034419-73-1 (N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-(1H-pyrrol-1-yl)benzamide)

• Product Name: N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-(1H-pyrrol-1-yl)benzamide
• CAS No: 2034419-73-1
• MF: C₁₈H₁₅N₅O₃
• MW: 349.343403100967
• CID: 5552536
• PubChem ID: 91819179
• Update Time: 2025-07-14

N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-(1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-(1H-pyrrol-1-yl)benzamide
• F6524-6297
• N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-(1H-pyrrol-1-yl)benzamide
• 2034419-73-1
• AKOS025328319
• N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-4-pyrrol-1-ylbenzamide

• Inchi： 1S/C18H15N5O3/c1-12-10-15(21-25-12)17-20-16(26-22-17)11-19-18(24)13-4-6-14(7-5-13)23-8-2-3-9-23/h2-10H,11H2,1H3,(H,19,24)
• InChI Key： SWVSTMAYWHRCEN-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC(=CC=2)N2C=CC=C2)=O)=NC(C2C=C(C)ON=2)=N1

Computed Properties

• Exact Mass: 349.11748936g/mol
• Monoisotopic Mass: 349.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99Ų

Additional information on N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-(1H-pyrrol-1-yl)benzamide

Professional Introduction to Compound with CAS No. 2034419-73-1 and Product Name: N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-(1H-pyrrol-1-yl)benzamide

This compound, identified by the CAS number 2034419-73-1, is a sophisticated molecular entity with significant potential in the field of pharmaceutical research and development. The product name, N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-(1H-pyrrol-1-yl)benzamide, provides a detailed insight into its structural composition, which includes various heterocyclic rings and functional groups that contribute to its unique chemical properties.

The presence of the 5-methyl-1,2-oxazole moiety in the compound's structure is particularly noteworthy. This heterocyclic ring system is known for its stability and ability to interact with biological targets in a manner that can modulate biological pathways. The incorporation of the 5-methyl group enhances the compound's lipophilicity, which can be advantageous for membrane permeability and absorption rates in biological systems.

The core structure of this compound also features a 1,2,4-triazole ring, which is a well-documented scaffold in medicinal chemistry for its bioactivity. The 3-(5-methyl-1,2-oxazol-3-yl) substituent further extends the compound's complexity by introducing another layer of heterocyclic interaction. This design allows for multiple points of binding and interaction with potential biological targets.

The benzamide moiety at the terminal end of the molecule, specifically the 4-(1H-pyrrol-1-yl)benzamide, adds another dimension to the compound's pharmacological profile. Pyrrole derivatives are known for their diverse biological activities, including anti-inflammatory and antimicrobial properties. The benzamide group is often used in drug design due to its ability to form hydrogen bonds, enhancing binding affinity to biological targets.

In recent years, there has been growing interest in the development of molecules that combine multiple heterocyclic systems to achieve synergistic effects in drug design. This compound exemplifies such an approach by integrating oxazole, triazole, and pyrrole rings into a single molecular framework. The combination of these heterocycles can lead to enhanced binding affinity and selectivity for specific biological targets.

Current research in medicinal chemistry increasingly focuses on identifying novel scaffolds that can modulate complex biological pathways. The structural features of this compound make it a promising candidate for further investigation in areas such as oncology, inflammation, and neurodegenerative diseases. The ability of the molecule to interact with multiple targets simultaneously suggests potential therapeutic benefits that warrant further exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, are employed to construct the complex heterocyclic frameworks efficiently. The use of modern spectroscopic methods like NMR and mass spectrometry is crucial for characterizing the compound's structure accurately.

Evaluation of this compound's pharmacological properties has been conducted through both in vitro and in vivo studies. In vitro assays have shown promising activity against various enzymes and receptors relevant to human diseases. These preliminary findings have encouraged researchers to explore its potential in more comprehensive preclinical models.

The biocompatibility and pharmacokinetic profile of this compound are critical factors that need thorough investigation before it can be considered for clinical applications. Studies on its metabolic stability, distribution, excretion, and potential toxicity are essential steps in assessing its suitability for therapeutic use. Advanced computational methods are also employed to predict these properties early in the drug discovery process.

The integration of computational chemistry into drug discovery has revolutionized the way new molecules are designed and evaluated. By leveraging molecular modeling techniques such as docking studies and molecular dynamics simulations, researchers can gain insights into how this compound interacts with biological targets at an atomic level. These insights are invaluable for guiding structural modifications aimed at improving its pharmacological efficacy.

The future direction of research on this compound includes exploring its potential as a lead molecule for developing novel therapeutics. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory findings into tangible therapeutic benefits. The interdisciplinary nature of modern drug discovery underscores the importance of collaborative approaches in bringing new treatments to patients.

In conclusion, the compound with CAS number 2034419-73-1 represents a significant advancement in pharmaceutical research due to its innovative structural design and promising pharmacological properties. The product name N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-(1H-pyrrol-1-y]benzamide highlights its complex heterocyclic framework, which is likely responsible for its unique interactions with biological targets. Further research is warranted to fully elucidate its therapeutic potential and develop it into a novel therapeutic agent.